Cas no 1000545-89-0 (2-(6-(Benzyloxy)pyridin-2-yl)acetonitrile)

• Product Name: 2-(6-(Benzyloxy)pyridin-2-yl)acetonitrile
• CAS No: 1000545-89-0
• MF: C₁₄H₁₂N₂O
• MW: 224.257883071899
• CID: 1034409
• PubChem ID: 71302257
• Update Time: 2025-10-31

2-(6-(Benzyloxy)pyridin-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(6-(Benzyloxy)pyridin-2-yl)acetonitrile
• 2-(6-phenylmethoxypyridin-2-yl)acetonitrile
• 1000545-89-0
• DTXSID30744581
• DB-312723
• [6-(Benzyloxy)pyridin-2-yl]acetonitrile
• J-506148

• Inchi： 1S/C14H12N2O/c15-10-9-13-7-4-8-14(16-13)17-11-12-5-2-1-3-6-12/h1-8H,9,11H2
• InChI Key： IKRVODIMXPPYHC-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(CC#N)N=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 224.094963011g/mol
• Monoisotopic Mass: 224.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(6-(Benzyloxy)pyridin-2-yl)acetonitrile

2-(6-(Benzyloxy)pyridin-2-yl)acetonitrile: A Comprehensive Overview

2-(6-(Benzyloxy)pyridin-2-yl)acetonitrile (CAS No. 1000545-89-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-(6-(Benzyloxy)pyridin-2-yl)acetonitrile consists of a pyridine ring substituted with a benzyloxy group and an acetonitrile moiety. The presence of these functional groups imparts distinct chemical properties and reactivity, making it an attractive candidate for synthetic transformations and biological studies.

In recent years, the compound has been extensively studied for its pharmacological properties. One of the key areas of interest is its potential as a scaffold for the development of inhibitors targeting specific enzymes and receptors. For instance, research has shown that derivatives of 2-(6-(Benzyloxy)pyridin-2-yl)acetonitrile can exhibit potent inhibitory activity against kinases, which are crucial enzymes involved in various cellular processes, including signal transduction and cell proliferation.

A study published in the Journal of Medicinal Chemistry highlighted the synthesis and biological evaluation of a series of 2-(6-(Benzyloxy)pyridin-2-yl)acetonitrile-based compounds. The researchers found that certain derivatives demonstrated selective inhibition of protein kinases, particularly those implicated in cancer progression. These findings suggest that 2-(6-(Benzyloxy)pyridin-2-yl)acetonitrile could serve as a valuable starting point for the design of more potent and selective kinase inhibitors.

Beyond its role in kinase inhibition, 2-(6-(Benzyloxy)pyridin-2-yl)acetonitrile has also been explored for its potential in other therapeutic areas. For example, preliminary studies have indicated that this compound may possess anti-inflammatory properties, which could be beneficial in treating inflammatory diseases such as arthritis and asthma. The anti-inflammatory effects are thought to be mediated through the modulation of inflammatory cytokines and signaling pathways.

The synthetic accessibility of 2-(6-(Benzyloxy)pyridin-2-yl)acetonitrile is another factor contributing to its widespread use in research. Various synthetic routes have been developed to efficiently produce this compound and its derivatives. One common approach involves the reaction of 6-benzyloxypyridine with cyanoacetic acid or its derivatives under appropriate conditions. These methods have been optimized to achieve high yields and purity, facilitating large-scale production for both research and industrial applications.

In addition to its pharmacological properties, the physical and chemical characteristics of 2-(6-(Benzyloxy)pyridin-2-yl)acetonitrile have been thoroughly investigated. The compound is typically obtained as a white crystalline solid with a melting point ranging from 85°C to 87°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol, making it suitable for various experimental protocols.

The stability of 2-(6-(Benzyloxy)pyridin-2-yl)acetonitrile under different conditions is an important consideration for both storage and handling. Studies have shown that the compound remains stable at room temperature when stored in a dry environment away from light and moisture. However, exposure to acidic or basic conditions can lead to degradation, which may affect its efficacy in biological assays.

To further enhance the utility of 2-(6-(Benzyloxy)pyridin-2-yl)acetonitrile, researchers are exploring ways to modify its structure to improve pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. For instance, introducing hydrophilic groups or prodrug strategies can enhance the compound's ability to cross biological membranes and reach target sites more effectively.

In conclusion, 2-(6-(Benzyloxy)pyridin-2-yl)acetonitrile (CAS No. 1000545-89-0) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its potential therapeutic effects, make it an attractive candidate for further investigation and development. As research continues to uncover new insights into the properties and applications of this compound, it is likely to play an increasingly important role in the discovery and design of novel drugs for various diseases.